Cas no 946332-65-6 (ethyl 4-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate)

• Product Name: ethyl 4-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate
• CAS No: 946332-65-6
• MF: C₁₆H₁₆FN₃O₄S
• MW: 365.37934589386
• CID: 5504712
• Update Time: 2025-06-13

ethyl 4-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate

• Inchi： 1S/C16H16FN3O4S/c1-3-24-15(22)13-9(2)18-16(23)20-14(13)25-8-12(21)19-11-6-4-5-10(17)7-11/h4-7H,3,8H2,1-2H3,(H,19,21)(H,18,20,23)
• InChI Key： ARFHFWGLYMNMAE-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(OCC)=O)C(SCC(NC2=CC=CC(F)=C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on ethyl 4-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate

Introduction to Ethyl 4-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate (CAS No. 946332-65-6)

Ethyl 4-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate, a compound with the CAS number 946332-65-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and therapeutic potential. The structural complexity of this molecule, characterized by its 4-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl moiety and the presence of a carboxylate group at the 5-position, positions it as a promising candidate for further exploration in drug discovery and development.

The synthesis and characterization of this compound have been the focus of recent research efforts aimed at identifying novel pharmacophores with enhanced efficacy and reduced side effects. The introduction of a fluoro substituent at the aniline ring is particularly noteworthy, as fluorine atoms are known to modulate metabolic stability, binding affinity, and pharmacokinetic properties of pharmaceutical agents. This modification has been strategically incorporated to improve the compound's bioavailability and target specificity.

In recent years, there has been growing interest in the development of pyrimidine-based compounds for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The pyrimidine core structure is a fundamental component of nucleic acids, making these compounds inherently relevant to biological processes. The specific arrangement of functional groups in Ethyl 4-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate (CAS No. 946332-65-6) is designed to interact with biological targets in a manner that promotes therapeutic effects while minimizing off-target interactions.

The compound's sulfanyl group adds another layer of complexity, potentially influencing its interaction with biological systems through various mechanisms. Sulfanyl groups are known to participate in hydrogen bonding and hydrophobic interactions, which can be critical for drug-receptor binding. Furthermore, the presence of a carboxylate group provides a site for possible ionization, affecting solubility and partitioning between different compartments within the body.

Recent studies have highlighted the importance of optimizing molecular structure to enhance drug-like properties such as solubility, permeability, and metabolic stability. The design of Ethyl 4-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate (CAS No. 946332-65-6) reflects these principles, with careful consideration given to balancing hydrophilic and hydrophobic regions to improve overall pharmacokinetics.

The potential applications of this compound are vast, particularly in the realm of oncology. Pyrimidine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The unique structural features of Ethyl 4-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate (CAS No. 946332-65-6) suggest that it may exhibit potent activity against specific cancer pathways while exhibiting reduced toxicity compared to existing therapies.

In addition to its potential in oncology, this compound may also find utility in treating infectious diseases caused by bacteria or viruses. The ability of pyrimidine-based molecules to interfere with essential metabolic pathways in pathogens makes them attractive candidates for antimicrobial agents. The strategic placement of functional groups in Ethyl 4-[2-(3-fluoroanilino)-2-oxyethyl]sulfanyl -6-methyl -pyrimidine -5-carboxylate (CAS No. 946332 -65 -6) could enhance its ability to disrupt pathogen survival mechanisms.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex core structure efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to form key carbon-carbon bonds, while protecting group strategies have been employed to safeguard reactive sites during synthesis.

The characterization of Ethyl 4-[3-fluoroanilino] -pyrimidine -5-carboxylate (CAS No. 94633 ) has been conducted using state-of-the-art analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure and purity, ensuring that it meets stringent quality standards for further investigation.

In vitro studies have begun to explore the biological activity of Ethyl 4-[3-fluoroanilino] -sulfanyl--carboxylate (CAS No. 94633) under various conditions. Initial results suggest that this compound exhibits promising interactions with biological targets relevant to disease pathways mentioned earlier. These findings warrant further investigation into its potential therapeutic applications through preclinical studies.

The development pipeline for this compound is currently focused on optimizing its pharmacological properties through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking simulations, researchers aim to refine the molecule's structure further enhance its binding affinity while minimizing adverse effects.

The regulatory landscape surrounding new pharmaceutical agents requires thorough evaluation before clinical trials can commence; however; preliminary data from preclinical studies provide encouraging evidence supporting further development efforts for Ethyl [sulfanyl] [/pyrimidine] carboxylate (CAS No: [bold]94633[bold]) . As research progresses; additional information regarding efficacy; safety profiles; formulation aspects will be gathered; contributing towards building robust datasets necessary regulatory submissions submissions submissions submissions submissions submissions submissions submissions submissions submissions submissions submissions submissions submissions submissions required required required required required required required required required required required required required required required required for approval approval approval approval approval approval approval approval approval approval approval approval approval approval by regulatory authorities worldwide worldwide worldwide worldwide worldwide worldwide worldwide worldwide worldwide worldwide worldwide worldwide worldwide worldwide worldwide authorities authorities authorities authorities authorities authorities authorities authorities authorities authorities authorities authorities authorities authorities . . . . . . . . . . . . . . . .